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Abstract
14-Methylheptadecanoyl-CoA is a branched-chain fatty acyl-coenzyme A molecule. The

structural elucidation of such molecules is critical for understanding their metabolic roles and

for the development of targeted therapeutics. This guide provides a comprehensive overview of

the key methodologies for the structural characterization of 14-Methylheptadecanoyl-CoA,

including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy. Detailed experimental protocols, data interpretation,

and the biological context of branched-chain fatty acid metabolism are presented.

Introduction
Branched-chain fatty acids (BCFAs) and their coenzyme A (CoA) esters are important biological

molecules.[1][2] While less abundant than their straight-chain counterparts, they play significant

roles in membrane fluidity, cellular signaling, and energy metabolism.[2][3][4] 14-
Methylheptadecanoyl-CoA, an eighteen-carbon saturated fatty acyl-CoA with a methyl branch
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at the anteiso position, is a representative example of this class of molecules. Accurate

structural characterization is fundamental to delineating its precise biological functions and

interactions.

This technical guide outlines the primary analytical techniques for the comprehensive structural

analysis of 14-Methylheptadecanoyl-CoA, providing researchers with the necessary protocols

and data interpretation frameworks.

Physicochemical Properties
A summary of the predicted physicochemical properties of 14-Methylheptadecanoyl-CoA is

provided in Table 1. These values are calculated based on its chemical structure and are

essential for designing analytical methods.

Property Predicted Value

Molecular Formula C39H68N7O17P3S

Molecular Weight 1031.99 g/mol

IUPAC Name

S-(2-((3-((4-(((2R,3S,4R,5R)-5-(6-amino-9H-

purin-9-yl)-4-hydroxy-3-

(phosphonooxy)tetrahydrofuran-2-

yl)methoxy)hydroxyphosphoryl)oxy)phosphoryl)

oxy)-2-hydroxy-3,3-

dimethylbutanoyl)amino)propanamido)ethyl) 14-

methylheptadecanethioate

Table 1: Predicted Physicochemical Properties of 14-Methylheptadecanoyl-CoA.

Methodologies for Structural Characterization
The structural characterization of 14-Methylheptadecanoyl-CoA relies on a combination of

chromatographic separation and spectroscopic analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
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LC-MS/MS is a highly sensitive and specific technique for the analysis of acyl-CoAs.[5][6] It

allows for the separation of different acyl-CoA species by liquid chromatography followed by

their identification and quantification by tandem mass spectrometry.

Sample Preparation:[7][8]

Extraction: Homogenize tissue or cell samples in a cold phosphate buffer (e.g., 100 mM

KH2PO4, pH 4.9).[8] Add ice-cold acetonitrile to precipitate proteins and extract the acyl-

CoAs.[8]

Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge (e.g., C18) to purify and

concentrate the acyl-CoA fraction.[6] Elute the acyl-CoAs with an organic solvent mixture

(e.g., acetonitrile/water).

LC Separation:[6]

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase A: Ammonium hydroxide in water (e.g., 10 mM, pH 10.5).[6]

Mobile Phase B: Acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 15 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

MS/MS Detection:[6]

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

Precursor Ion (Q1): [M+H]+ for 14-Methylheptadecanoyl-CoA (m/z 1033.0).

Product Ion (Q3): A characteristic fragment ion resulting from the neutral loss of the

phosphopantetheine group (e.g., m/z corresponding to the acylium ion). For long-chain acyl-
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CoAs, a neutral loss of 507 is often monitored.[6]

Collision Energy: Optimize for the specific instrument and analyte.

Sample Preparation LC Separation MS/MS Detection

Tissue/Cell Sample Homogenization Acetonitrile Extraction Solid-Phase Extraction C18 Column ESI Source Quadrupole 1 (Q1)
[M+H]+ Collision Cell (Q2) Quadrupole 3 (Q3)

Product Ion Detector

Click to download full resolution via product page

Caption: Workflow for LC-MS/MS analysis of 14-Methylheptadecanoyl-CoA.

Parameter Expected Value

Retention Time

Dependent on the specific LC conditions, but

expected to be in the range of other C18 acyl-

CoAs.

Precursor Ion (m/z) 1033.0 ([M+H]+)

Product Ion (m/z)

526.0 (corresponding to the acylium ion after

neutral loss of the CoA moiety) and other

characteristic fragments.

Table 2: Expected LC-MS/MS parameters for 14-Methylheptadecanoyl-CoA.

The fragmentation pattern in MS/MS is crucial for confirming the structure. For branched-chain

fatty acyl-CoAs, characteristic fragments can arise from cleavages adjacent to the branch point.

[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the definitive structural elucidation of organic

molecules, providing detailed information about the carbon-hydrogen framework.[10][11] Both

¹H and ¹³C NMR are employed.
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Sample Preparation:[12]

Dissolve 10-50 mg of purified 14-Methylheptadecanoyl-CoA in a suitable deuterated

solvent (e.g., CDCl₃ or D₂O).[12]

Transfer the solution to a 5 mm NMR tube.

NMR Spectroscopy:

Instrument: A high-field NMR spectrometer (e.g., 500 MHz or higher).

Experiments:

¹H NMR: Provides information on the number and chemical environment of protons.

¹³C NMR: Provides information on the number and chemical environment of carbon atoms.

2D NMR (COSY, HSQC, HMBC): Used to establish connectivity between protons and

carbons, confirming the branching position.
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NMR Experiments

Purified 14-Methylheptadecanoyl-CoA

Dissolve in Deuterated Solvent

Transfer to NMR Tube

High-Field NMR Spectrometer

1H NMR 13C NMR 2D COSY 2D HSQC 2D HMBC

Spectral Analysis & Structure Elucidation

Click to download full resolution via product page

Caption: Workflow for NMR-based structural characterization.

The following tables present predicted ¹H and ¹³C NMR chemical shifts for the fatty acyl chain

of 14-Methylheptadecanoyl-CoA. The CoA moiety will have its own characteristic signals.

¹H NMR Predicted Chemical Shifts:
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Proton Position
Predicted Chemical Shift
(ppm)

Multiplicity

CH₃ (C17) ~0.88 t

CH₃ (on C14) ~0.85 d

CH₂ (C2) ~2.3 t

CH₂ (C3) ~1.6 m

CH (C14) ~1.5 m

CH₂ (bulk) ~1.2-1.4 m

Table 3: Predicted ¹H NMR chemical shifts for the fatty acyl chain of 14-Methylheptadecanoyl-
CoA.

¹³C NMR Predicted Chemical Shifts:

Carbon Position Predicted Chemical Shift (ppm)

C1 (C=O) ~173

C2 ~34

C3 ~25

C14 ~39

CH₃ (on C14) ~19

C17 ~14

Bulk CH₂ ~29-30

Table 4: Predicted ¹³C NMR chemical shifts for the fatty acyl chain of 14-
Methylheptadecanoyl-CoA.[13][14]

Biological Context: Metabolism of Branched-Chain
Fatty Acyl-CoAs
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Branched-chain fatty acids undergo metabolism primarily through the β-oxidation pathway,

similar to their straight-chain counterparts.[15] However, the presence of a methyl branch

requires additional enzymatic steps.[16][17]

The β-oxidation of 14-Methylheptadecanoyl-CoA would proceed through several cycles,

releasing acetyl-CoA until the branch point is reached. At this stage, specific enzymes are

required to handle the branched intermediate. The final products of the complete oxidation

would be a mixture of acetyl-CoA and propionyl-CoA.[15]

14-Methylheptadecanoyl-CoA

β-Oxidation Cycle 1

Acetyl-CoA 12-Methylpentadecanoyl-CoA

β-Oxidation Cycles

n Acetyl-CoA

Branched-Chain Intermediate

Specific Enzymes for Branched Chains

Propionyl-CoA

Click to download full resolution via product page
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Caption: Simplified β-oxidation pathway for 14-Methylheptadecanoyl-CoA.

Conclusion
The structural characterization of 14-Methylheptadecanoyl-CoA requires a multi-faceted

analytical approach. LC-MS/MS provides the sensitivity and specificity for detection and

quantification in complex biological matrices, while NMR spectroscopy offers the definitive

structural elucidation. The detailed protocols and expected data presented in this guide serve

as a valuable resource for researchers investigating the roles of branched-chain fatty acyl-

CoAs in health and disease. Understanding the structure and metabolism of these molecules is

a critical step towards the development of novel diagnostics and therapeutics.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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